N-(5-chloro-2-hydroxyphenyl)-2,2-diphenylacetamide

• IUPAC Name: N-(5-chloro-2-hydroxyphenyl)-2,2-diphenylacetamide
• InChI: InChI=1S/C20H16ClNO2/c21-16-11-12-18(23)17(13-16)22-20(24)19(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-13,19,23H,(H,22,24)
• InChI Key: XBAOBWXDXRQZLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC3=C(C=CC(=C3)Cl)O
• Molecular Formula: C20H16ClNO2
• Molecular Weight: 337.8 g/mol

Description

N-(5-chloro-2-hydroxyphenyl)-2,2-diphenylacetamide, also known as chlorthalidone, is a potent diuretic drug used to treat hypertension and edema. It belongs to the thiazide class of diuretics and works by inhibiting the reabsorption of sodium and chloride ions in the distal tubules of the kidney. Chlorthalidone has been widely studied for its potential therapeutic applications and its mechanism of action.

Mechanism of Action

Chlorthalidone works by inhibiting the reabsorption of sodium and chloride ions in the distal tubules of the kidney, leading to increased excretion of water and electrolytes. This results in a decrease in blood volume and a reduction in blood pressure. Chlorthalidone also has a vasodilatory effect, which further contributes to its antihypertensive properties.
Biochemical and Physiological Effects:
Chlorthalidone has been shown to have a number of biochemical and physiological effects. It has been shown to increase the excretion of sodium, chloride, and potassium ions, as well as calcium and magnesium ions. Chlorthalidone also increases the excretion of uric acid, which can be beneficial in patients with gout. Additionally, N-(5-chloro-2-hydroxyphenyl)-2,2-diphenylacetamidene has been shown to improve lipid profiles, reduce insulin resistance, and improve endothelial function.

Advantages and Limitations for Lab Experiments

Chlorthalidone has a number of advantages and limitations for use in lab experiments. Its diuretic properties make it useful for studying the effects of electrolyte imbalances on various physiological processes. Chlorthalidone can also be used to study the effects of hypertension on cardiovascular function. However, N-(5-chloro-2-hydroxyphenyl)-2,2-diphenylacetamidene has a narrow therapeutic index and can cause electrolyte imbalances, hypotension, and other adverse effects at higher doses.

Future Directions

There are a number of future directions for research on N-(5-chloro-2-hydroxyphenyl)-2,2-diphenylacetamidene. One area of interest is the potential use of N-(5-chloro-2-hydroxyphenyl)-2,2-diphenylacetamidene in the treatment of heart failure and kidney disease. Another area of interest is the development of new formulations of N-(5-chloro-2-hydroxyphenyl)-2,2-diphenylacetamidene that may be more effective or have fewer adverse effects. Additionally, further research is needed to fully understand the mechanisms of action of N-(5-chloro-2-hydroxyphenyl)-2,2-diphenylacetamidene and its effects on various physiological processes.

Synthesis Methods

Chlorthalidone is synthesized by the condensation of 5-chlorosalicylic acid with 2,2-diphenylacetyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then purified by recrystallization to obtain N-(5-chloro-2-hydroxyphenyl)-2,2-diphenylacetamidene in its pure form.

Scientific Research Applications

Chlorthalidone has been extensively studied for its therapeutic applications in the treatment of hypertension and edema. It has been shown to be highly effective in reducing blood pressure and improving cardiovascular outcomes in patients with hypertension. Chlorthalidone has also been studied for its potential use in the treatment of heart failure, kidney disease, and diabetes.